Cas no 887581-35-3 (tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate)

Tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate is a protected azetidine derivative featuring a tert-butoxycarbonyl (Boc) group and a 3-methoxypropylamino substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where azetidine scaffolds are valued for their conformational rigidity and bioactivity. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the 3-methoxypropyl side chain introduces polarity and potential solubility advantages. Its well-defined structure makes it suitable for further functionalization, enabling applications in drug discovery, peptidomimetics, and heterocyclic chemistry. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate structure

887581-35-3 structure

Product Name:tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate

CAS No:887581-35-3

MF:C₁₂H₂₄N₂O₃

MW:244.330563545227

CID:713293

PubChem ID:53415276

Update Time:2025-06-08

tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Azetidinecarboxylicacid, 3-[(3-methoxypropyl)amino]-, 1,1-dimethylethyl ester
- 1-BOC-3-(3-METHOXY-PROPYLAMINO)-AZETIDINE
- tert-butyl 3-(3-methoxypropylamino)azetidine-1-carboxylate
- tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate
- CS-0078572
- tert-Butyl3-((3-methoxypropyl)amino)azetidine-1-carboxylate
- AKOS006218142
- SB51355
- 887581-35-3
- tert-Butyl 3-((3-methoxypropyl)amino)azetidine-1-carboxylate
- DTXSID70697022
- MDL： MFCD07785956
- Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-8-10(9-14)13-6-5-7-16-4/h10,13H,5-9H2,1-4H3
- InChI Key： VONDATHCZLSBCB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C1)NCCCOC)=O

Computed Properties

Exact Mass: 244.179
Monoisotopic Mass: 244.179
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 50.8A^2

tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate Pricemore >>

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Chemenu	CM286089-1g	tert-Butyl 3-((3-methoxypropyl)amino)azetidine-1-carboxylate	887581-35-3	95%+	1g	$767	2023-03-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0049-10G	tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate	887581-35-3	95%	10g	￥ 19,206.00	2023-04-13
Ambeed	A165146-1g	tert-Butyl 3-((3-methoxypropyl)amino)azetidine-1-carboxylate	887581-35-3	98%	1g	$870.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1149212-100mg	tert-Butyl 3-((3-methoxypropyl)amino)azetidine-1-carboxylate	887581-35-3	98%	100mg	￥1576.00	2024-04-26
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